![molecular formula C8H7NO B145857 3-Methoxybenzonitrile CAS No. 1527-89-5](/img/structure/B145857.png)
3-Methoxybenzonitrile
Overview
Description
3-Methoxybenzonitrile, also known as 3-Methoxybenzyl cyanide, is an organic compound with the chemical formula C7H6N2. It is a colorless liquid with a strong odor and is soluble in alcohols and ethers. This compound is a versatile compound used in a variety of scientific research applications, such as synthesis and reaction studies, as well as for biochemical and physiological studies.
Scientific Research Applications
Synthesis and Chemical Reactions
- 3-Methoxybenzonitrile and related compounds are involved in nucleophilic aromatic substitutions, leading to various chemical structures and intermediates. For instance, 3-trichloromethylbenzonitrile reacts with sodium methoxide to form different methoxybenzonitrile derivatives (Giannopoulos et al., 2000).
Spectroscopy and Molecular Studies
- The spectroscopic properties of methoxybenzonitrile compounds are studied to understand their molecular behavior. For example, the vibrational and electronic spectra of 3- and 4-methoxybenzonitriles have been recorded and analyzed for their thermodynamic functions (Goel & Agarwal, 1982).
- Two-color resonance enhanced two-photon ionization and mass analyzed threshold ionization spectroscopy of 2-methoxybenzonitrile provide insights into its molecular energy transitions (Zhao et al., 2019).
Applications in Solar Cells
- Density Functional Theory (DFT) studies on 4-methoxybenzonitrile dye highlight its potential in dye-sensitized solar cells. These studies indicate that 4-methoxybenzonitrile could be effective for photoinduced electron transfer processes (Prakasam et al., 2013).
Material Science and Photonics
- Methoxybenzonitriles have been studied in the context of Raman spectroscopy and their interactions with metal surfaces. Such studies provide valuable insights for applications in material science and photonics (Fleming et al., 2008).
Organic Synthesis and Medicinal Chemistry
- The compound is used in the synthesis of various biologically active compounds, such as in the preparation of 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl) ethanamine, a precursor in the synthesis of the drug apremilast (Shan et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-methoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLXSUMLEPNAZFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4074695 | |
Record name | Benzonitrile, 3-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4074695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1527-89-5 | |
Record name | 3-Methoxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1527-89-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methoxybenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001527895 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-METHOXYBENZONITRILE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=225049 | |
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Record name | Benzonitrile, 3-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4074695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methoxybenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.729 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3-Methoxybenzonitrile | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UY5E89BBS6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common starting materials for synthesizing 3-Methoxybenzonitrile derivatives?
A1: Vanillin is a frequently utilized starting material for synthesizing this compound derivatives. One study demonstrated a two-step synthesis of 4-Hydroxy-3-methoxybenzonitrile (a precursor to 3′-methoxydaidzein) from vanillin. This involved reducing vanillin to vanillyl alcohol using NaBH4, followed by halogenation and nitrilization using PBr3 and KCN, respectively [].
Q2: Are there any alternative synthetic routes to 3,4-dihydroxybenzonitrile?
A2: Yes, 3,4-dihydroxybenzonitrile can be synthesized from 4-hydroxy-3-methoxybenzonitrile through demethylation using metal halides [, ]. This method offers an efficient route with a high yield (75.2%) and purity (99.8%), making it suitable for industrial applications.
Q3: Can this compound derivatives act as precursors for other compounds?
A3: Yes, they can serve as valuable building blocks in organic synthesis. For instance, 4-Hydroxy-3-methoxybenzonitrile is a key precursor in synthesizing 3′-methoxydaidzein, an isoflavone derivative with potential medicinal applications [].
Q4: What is the role of this compound derivatives in managing plant-parasitic nematodes?
A4: Research indicates that 4-hydroxy-3-methoxybenzonitrile exhibits potential as a management agent against the soybean cyst nematode (Heterodera glycines). In field trials, applying this compound significantly reduced cyst numbers and increased soybean yield compared to untreated controls [].
Q5: How do researchers study the vibrational properties of this compound derivatives?
A5: Researchers utilize experimental techniques like Fourier-transform infrared (FT-IR) and Fourier-transform Raman spectroscopy, alongside computational methods such as density functional theory (DFT) calculations. These techniques provide insights into the vibrational frequencies, IR activities, and Raman intensities of the molecule, helping understand its structural properties and behavior [].
Q6: Can you elaborate on the application of computational chemistry in studying this compound derivatives?
A6: Computational tools play a crucial role in understanding these molecules. Researchers utilize DFT calculations with basis sets like B3LYP/6-311++G(d,p) to predict molecular properties. These include optimized geometry, vibrational frequencies, frontier orbital energies (HOMO-LUMO), and nonlinear optical (NLO) properties. Additionally, natural bond orbital (NBO) analysis helps elucidate intramolecular interactions like charge transfer and hyperconjugation, further contributing to understanding the stability and reactivity of these compounds [].
Q7: Has this compound been found in natural sources?
A7: While this compound itself hasn't been widely reported in plants, a closely related compound, 4-hydroxy-3-methoxybenzamide, has been identified in Naravelia zeylanica (Ranunculaceae). This finding is significant as it marks the first reported occurrence of simple C6C1 benzamides as natural products [, ].
Q8: What is the significance of discovering simple benzamides in plants?
A8: The identification of these compounds in Naravelia zeylanica expands our understanding of the natural product diversity within this plant family. Further research is needed to determine their ecological roles and potential applications [, ].
Q9: What are the potential applications of 4-aminoquinazoline derivatives derived from this compound?
A9: Studies have shown that certain 4-aminoquinazoline derivatives, synthesized from 4-(3-Chloropropoxy)-3-methoxybenzonitrile, exhibit promising anti-tumor activities. Notably, compounds like 3-chloro-4-fluoro-phenyl-{7-[3-(2-chlorophenoxy)-propoxy]-6-methoxy-quinazolin-4-yl}amine and 5-chloro-2-{3-[4-(3-chloro-4-fluorophenylamino)-6-methoxy-quinazolin-7-yloxy]-propoxy}-benzaldehyde demonstrated significant inhibition of Bcap-37 cell proliferation, suggesting their potential as anti-cancer agents [].
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